2-(3-Chlorophenyl)-5,6,7,8-tetrahydroquinazolin-4-ol

• Molecular Formula: C14H13ClN2O
• Molecular Weight: 260.72 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-5,6,7,8-tetrahydro-3H-quinazolin-4-one
• InChI: InChI=1S/C14H13ClN2O/c15-10-5-3-4-9(8-10)13-16-12-7-2-1-6-11(12)14(18)17-13/h3-5,8H,1-2,6-7H2,(H,16,17,18)
• InChI Key: WNHQUUFIKQNYAN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)NC(=N2)C3=CC(=CC=C3)Cl

Description

2-(3-Chlorophenyl)-5,6,7,8-tetrahydroquinazolin-4-ol is a useful research compound. Its molecular formula is C14H13ClN2O and its molecular weight is 260.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-chlorobenzimidamide (5 g, 32.34 mmol) in ethanol (90 mL) was treated with ethyl-2-cyclohexaneonecarboxylate (6.3 g, 40.43 mmol) and sodium methoxide (2.1 g, 38.81 mmol). The reaction mixture was heated at 85° C. for 18 h. After this time, the reaction mixture was cooled and concentrated to a volume of approximately 50 mL. Then, 2.0 M HCl (68 mL) was added slowly. The resulting precipitate was filtered, washed with water and ether, and the residue was dried on a high vacuum overnight to afford the title compound (2.2 g, crude) as a light yellow solid. MW=260.72. 1H NMR (DMSO-d6, 300 MHz) δ 12.64 (s, 1H), 8.16-8.10 (m, 1H), 8.08-7.99 (m, 1H), 7.66-7.57 (m, 1H), 7.54 (t, J=7.9 Hz, 1H), 2.66-2.55 (m, 2H), 2.44-2.33 (m, 2H), 1.84-1.61 (m, 4H); APCI MS m/z 261 [M+H]+.